Cas no 1363381-97-8 ((5-chlorothiophen-3-yl)methylhydrazine)

• Product Name: (5-chlorothiophen-3-yl)methylhydrazine
• CAS No: 1363381-97-8
• MF: C₅H₇ClN₂S
• MW: 162.640478372574
• CID: 5896140
• PubChem ID: 72207848
• Update Time: 2025-05-22

(5-chlorothiophen-3-yl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• [(5-chlorothiophen-3-yl)methyl]hydrazine
• Hydrazine, [(5-chloro-3-thienyl)methyl]-
• (5-chlorothiophen-3-yl)methylhydrazine
• DTXSID101273528
• ((5-Chlorothiophen-3-yl)methyl)hydrazine
• EN300-1676327
• 1363381-97-8
• PB36540

• Inchi： 1S/C5H7ClN2S/c6-5-1-4(2-8-7)3-9-5/h1,3,8H,2,7H2
• InChI Key： JXZZBHOKSXPDJE-UHFFFAOYSA-N
• SMILES： N(CC1C=C(Cl)SC=1)N

Computed Properties

• Exact Mass: 162.0018471g/mol
• Monoisotopic Mass: 162.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.359±0.06 g/cm3(Predicted)
• Boiling Point: 306.3±32.0 °C(Predicted)
• pka: 7.03±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on (5-chlorothiophen-3-yl)methylhydrazine

Comprehensive Guide to (5-Chlorothiophen-3-yl)methylhydrazine (CAS No. 1363381-97-8): Properties, Applications, and Market Insights

(5-Chlorothiophen-3-yl)methylhydrazine (CAS No. 1363381-97-8) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique thiophene backbone and hydrazine functional group, serves as a versatile building block for developing novel bioactive molecules. Its molecular structure, C5H5ClN2S, offers a balance of reactivity and stability, making it a valuable intermediate in medicinal chemistry.

The growing interest in (5-chlorothiophen-3-yl)methylhydrazine is driven by its potential applications in drug discovery, particularly in the design of kinase inhibitors and antimicrobial agents. Researchers are exploring its utility in targeting cancer pathways and infectious diseases, aligning with current trends in precision medicine. The compound's chlorothiophene moiety enhances its binding affinity to biological targets, while the methylhydrazine group facilitates further derivatization.

From a synthetic perspective, CAS 1363381-97-8 is often employed in multicomponent reactions and catalyzed transformations, reflecting the pharmaceutical industry's shift toward green chemistry principles. Its compatibility with palladium-catalyzed cross-coupling and microwave-assisted synthesis has been documented in recent literature, addressing the demand for efficient synthetic methodologies.

The commercial availability of (5-chlorothiophen-3-yl)methylhydrazine has expanded due to its relevance in developing small molecule therapeutics. Market analysis indicates rising procurement by contract research organizations (CROs) and academic laboratories, particularly for projects involving neurodegenerative disease research and antibiotic development. Regulatory-compliant suppliers now offer this compound with detailed analytical certificates to meet Good Laboratory Practice (GLP) standards.

Storage and handling protocols for 1363381-97-8 emphasize protection from moisture and light exposure, with recommended storage under inert atmosphere at controlled temperatures. These precautions ensure the compound's stability during long-term storage, a critical factor for research continuity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed for quality verification.

Emerging applications of (5-chlorothiophen-3-yl)methylhydrazine include its use in material science, particularly for designing organic semiconductors and conductive polymers. This interdisciplinary potential positions the compound at the intersection of pharmaceutical innovation and advanced materials development, creating new opportunities for patent filings and commercial exploitation.

Recent patent landscapes reveal strategic use of CAS 1363381-97-8 in intellectual property claims related to metabolic disorder treatments and anti-inflammatory drugs. The compound's structural features enable structure-activity relationship (SAR) studies that optimize therapeutic efficacy while minimizing off-target effects – a key consideration in modern drug safety profiling.

For researchers seeking custom synthesis of (5-chlorothiophen-3-yl)methylhydrazine derivatives, several specialty chemical providers offer scale-up services from milligram to kilogram quantities. Technical specifications typically include ≥95% purity by chromatographic analysis, with optional isotope-labeled versions available for metabolic studies.

The environmental fate of 1363381-97-8 has been evaluated through biodegradation studies, showing moderate persistence under standard conditions. This data supports proper waste management protocols in laboratory settings, aligning with sustainability initiatives in chemical research. Computational modeling predicts favorable ADME properties for derivatives, enhancing their drug-likeness scores.

Future research directions for (5-chlorothiophen-3-yl)methylhydrazine may explore its potential in combination therapies and diagnostic agent development. The compound's structure-property relationships continue to inspire novel chemical entities in orphan drug design and personalized medicine applications, cementing its role in contemporary chemical biology research.